Cas no 25958-59-2 (1H-Indole-2-carboxylic acid, 5-chloro-3-(2-fluorophenyl)-1-methyl-)

• Product Name: 1H-Indole-2-carboxylic acid, 5-chloro-3-(2-fluorophenyl)-1-methyl-
• CAS No: 25958-59-2
• MF: C₁₆H₁₁ClFNO₂
• MW: 303.715446710587
• CID: 1424951
• Update Time: 2024-08-15

1H-Indole-2-carboxylic acid, 5-chloro-3-(2-fluorophenyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 5-chloro-3-(2-fluorophenyl)-1-methyl-

• Inchi： 1S/C16H11ClFNO2/c1-19-13-7-6-9(17)8-11(13)14(15(19)16(20)21)10-4-2-3-5-12(10)18/h2-8H,1H3,(H,20,21)
• InChI Key： YGQTXOMXJSILMT-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(Cl)C=C2)C(C2=CC=CC=C2F)=C1C(O)=O

Computed Properties

• Exact Mass: 303.04633

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 477.6±45.0 °C(Predicted)
• PSA: 42.23
• pka: 3.63±0.30(Predicted)